Cas no 7025-31-2 (6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole)

6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole structure
7025-31-2 structure
Product Name:6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole
CAS No:7025-31-2
MF:C17H12N2S
MW:276.355582237244
CID:974871
PubChem ID:333020
Update Time:2025-04-19

6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

    • 6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole
    • 6-(4-phenylphenyl)imidazo[2,1-b][1,3]thiazole
    • 6-< p-Biphenyl> -imidazo< 2,1-b> thiazol
    • 6-biphenyl-4-yl-imidazo[2,1-b]thiazole
    • AC1L7CCX
    • CBDivE_001062
    • NSC332728
    • Oprea1_626484
    • Oprea1_860373
    • STK926300
    • STOCK1S-26048
    • AKOS001325155
    • NSC-332728
    • 6-([1,1'-Biphenyl]-4-yl)imidazo[2,1-b][1,3]thiazole
    • 6-(4-Biphenylyl)imidazo[2,1-b][1,3]thiazole
    • 7025-31-2
    • Z57176978
    • DTXSID20318573
    • Inchi: 1S/C17H12N2S/c1-2-4-13(5-3-1)14-6-8-15(9-7-14)16-12-19-10-11-20-17(19)18-16/h1-12H
    • InChI Key: PQPJVAGOLCIPGT-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(=C2)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 276.07226
  • Monoisotopic Mass: 276.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 17.3
  • LogP: 4.72980
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